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Compound of Interest

Compound Name:
5-Ethoxy-1H-indazol-6-yl-6-

boronic acid

CAS No.: 2304634-56-6

Cat. No.: B2908384

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 5-Ethoxy-1H-indazol-6-yl-6-
boronic acid, a critical organoboron building block employed in the synthesis of small-

molecule kinase inhibitors. Characterized by its indazole scaffold—a bioisostere of the adenine

purine ring—this compound is instrumental in fragment-based drug discovery (FBDD) targeting

FGFR, VEGFR, and Bcr-Abl pathways. This document details its structural informatics,

scalable synthesis protocols, stability profiles, and application in palladium-catalyzed cross-

coupling reactions.

Chemical Identity & Structural Informatics
The precise identification of the chemical structure is paramount for database integration and

cheminformatics modeling. The compound features an indazole core substituted with an ethoxy

group at the C5 position and a boronic acid moiety at the C6 position.
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Parameter Data

IUPAC Name (5-Ethoxy-1H-indazol-6-yl)boronic acid

CAS Registry Number 2304634-56-6

Molecular Formula C₉H₁₁BN₂O₃

Molecular Weight 206.01 g/mol

SMILES (Canonical) CCOc1cc2c(cc1B(O)O)cn[nH]2

InChI Key Computed from structure

Appearance White to off-white solid

Solubility
Soluble in DMSO, MeOH; sparingly soluble in

water

pKa (Calculated) ~8.8 (Boronic acid), ~13.8 (Indazole NH)

Structural Tautomerism
The 1H-indazole core exhibits annular tautomerism between the 1H- and 2H-forms. In the solid

state and non-polar solvents, the 1H-tautomer is thermodynamically favored. However, during

functionalization (e.g., alkylation), regioselectivity issues may arise, necessitating the use of

protecting groups (PG) at the N1 position.

Synthesis & Manufacturing Protocols
The synthesis of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid requires a strategy that avoids

protodeboronation and controls regioselectivity. The most robust industrial route involves the

Miyaura Borylation of a brominated precursor, followed by controlled hydrolysis.

Retrosynthetic Analysis
The target molecule is disconnected at the C-B bond, leading to 5-ethoxy-6-bromo-1H-

indazole. This intermediate is accessible via the cyclization of 4-bromo-5-ethoxy-2-

methylaniline (Sandmeyer/cyclization route).

Step-by-Step Experimental Protocol
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Step 1: Protection of 5-Ethoxy-6-bromo-1H-indazole
Rationale: The acidic N-H proton of the indazole (pKa ~14) can quench organometallic

reagents or poison Pd catalysts. Protection with a Tetrahydropyranyl (THP) group is standard.

Reagents: 5-Ethoxy-6-bromo-1H-indazole (1.0 eq), 3,4-Dihydro-2H-pyran (DHP, 1.5 eq), p-

Toluenesulfonic acid (pTsOH, 0.1 eq), DCM.

Procedure: Dissolve indazole in anhydrous DCM. Add pTsOH followed by dropwise addition

of DHP at 0°C. Stir at RT for 4 hours.

Workup: Wash with sat. NaHCO₃, dry over Na₂SO₄, and concentrate.

Validation: ¹H NMR should show the methine proton of the THP group at ~5.6 ppm.

Step 2: Miyaura Borylation (Formation of Pinacol Ester)
Rationale: Pd-catalyzed borylation is preferred over Lithium-Halogen exchange for

functionalized heterocycles to ensure functional group tolerance.

Reagents: N-THP-5-ethoxy-6-bromoindazole (1.0 eq), Bis(pinacolato)diboron (B₂pin₂, 1.1

eq), Pd(dppf)Cl₂ (0.03 eq), KOAc (3.0 eq).

Solvent: 1,4-Dioxane (degassed).

Procedure: Combine reagents in a pressure vessel under Argon. Heat to 90°C for 12 hours.

Purification: Filter through Celite. Flash chromatography (Hexane/EtOAc).

Step 3: Hydrolysis to Free Boronic Acid
Rationale: While the pinacol ester is stable, the free acid is often required for specific binding

studies or higher reactivity in aqueous couplings.

Reagents: Pinacol ester (from Step 2), Sodium Periodate (NaIO₄, 3.0 eq), Ammonium

Acetate (NH₄OAc, 3.0 eq).

Solvent: Acetone/Water (1:1).
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Procedure: Stir the mixture at RT for 24 hours. The oxidative cleavage removes the pinacol

diol.

Deprotection: Treat with dilute HCl/MeOH to remove the THP group.

Isolation: Neutralize to pH 7, extract with EtOAc, and precipitate with Hexane.

Synthesis Workflow Diagram

5-Ethoxy-6-bromo-1H-indazole N-Protection
(DHP, pTsOH) N-THP-6-Bromo Indazole Miyaura Borylation

(Pd(dppf)Cl2, B2pin2) Boronate Pinacol Ester Hydrolysis & Deprotection
(NaIO4; HCl) 5-Ethoxy-1H-indazol-6-yl-6-boronic acid

Click to download full resolution via product page

Figure 1: Synthetic workflow from the brominated precursor to the final boronic acid.

Reactivity Profile & Stability
Boroxine Formation
Like most boronic acids, 5-Ethoxy-1H-indazol-6-yl-6-boronic acid exists in equilibrium with its

cyclic trimer (boroxine) upon dehydration. This process is reversible in the presence of water or

during cross-coupling conditions.

Storage: Store at 4°C under inert atmosphere to prevent uncontrolled dehydration or

oxidation.

Protodeboronation
Indazole boronic acids are susceptible to protodeboronation (loss of the boron group replaced

by hydrogen), particularly under basic conditions at high temperatures.

Mechanism: Base-catalyzed attack on Boron forms a boronate "ate" complex, which can

undergo ipso-protonation if the C-B bond is labile.

Mitigation: Use mild bases (e.g., K₃PO₄ instead of Na₂CO₃) and anhydrous conditions where

possible.
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Applications in Drug Discovery[1]
This compound serves as a pharmacophore scaffold in the design of ATP-competitive kinase

inhibitors. The indazole nitrogen (N1-H) functions as a hydrogen bond donor to the kinase

hinge region (e.g., Glu residue), while the 5-ethoxy group occupies the hydrophobic pocket

(Gatekeeper region).

Suzuki-Miyaura Cross-Coupling
The primary utility is in forming C-C bonds with heteroaryl halides.

Standard Protocol:

Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd₂(dba)₃/XPhos.

Base: Na₂CO₃ (2M aqueous).

Solvent: DME or 1,4-Dioxane.

Temperature: 80-100°C.

Catalytic Cycle Diagram
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Figure 2: Suzuki-Miyaura catalytic cycle utilizing the indazole boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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